4-methyl-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C18H23N5O3S/c1-15-3-5-16(6-4-15)17(24)19-9-14-27(25,26)23-12-10-22(11-13-23)18-20-7-2-8-21-18/h2-8H,9-14H2,1H3,(H,19,24)
• InChI Key: BQCJKAKMWUKZKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H23N5O3S
• Molecular Weight: 389.5 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpiperazines. It is structurally characterized only in the form of its piperazin-1-ium salt. It is related to the drug 4-(4-methyl-piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-phenyl]-benzamide (imatinib).

Molecular Structure Analysis

The molecule realizes an extended conformation and forms infinite H-bonded chains through its amide, amine, and pyrimidine groups. Only N4 amine and N5 amide nitrogen atoms are protonated.

Chemical Reactions Analysis

The electron-withdrawing groups of trifluoromethyl and pyridine facilitated the amide bond cleavage and led to the in vivo formation of a carboxylic acid and an amine.

Scientific Research Applications

4-MNBSP has a wide range of applications in scientific research. It is used as a research tool in biochemistry, physiology, and pharmacology studies. It is also used as a substrate in enzyme assays and as a reagent in biological assays. In addition, 4-MNBSP has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

Target of Action

It’s structurally similar to imatinib , which is known to specifically bind to an inactive Abelson tyrosine kinase domain . This domain is characteristic for a gene involved in chronic myelogenic leukemia .

Mode of Action

The compound’s mode of action is likely to involve binding to its target through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This is similar to the action of Imatinib

Biochemical Pathways

Given its structural similarity to imatinib , it may affect similar pathways, such as those involving tyrosine kinases.

Result of Action

Compounds with similar structures have been observed to cause loss of cell viability in certain cell lines .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability Factors such as pH, temperature, and the presence of other molecules can affect how a compound interacts with its target and how it is metabolized in the body

It’s important to note that this analysis is based on the compound’s structural similarity to Imatinib , and the actual properties of the compound could vary.

Advantages and Limitations for Lab Experiments

4-MNBSP has several advantages for use in laboratory experiments. It is a stable compound and is relatively easy to synthesize. In addition, it has a wide range of applications in scientific research and has been studied extensively for its biochemical and physiological effects. However, it has some limitations. It is not soluble in water, which can make it difficult to use in certain experiments. In addition, it is not very stable in acidic solutions.

Future Directions

There are several potential future directions for research involving 4-MNBSP. One potential direction is to study the effects of 4-MNBSP on other GPCRs, such as those involved in pain, inflammation, and appetite regulation. In addition, further research could be done to explore the potential therapeutic applications of 4-MNBSP, such as its use in the treatment of various diseases. Finally, further research could be done to investigate the mechanism of action of 4-MNBSP and to identify other potential biochemical and physiological effects.

Synthesis Methods

4-MNBSP can be synthesized by a variety of methods. The most common method is the reaction of 4-methyl-benzylsulfonyl chloride with 2-piperazin-4-ylpyrimidine in an aqueous solution of sodium hydroxide to form 4-methyl-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamideenzyl-2-piperazin-4-ylsulfonylbenzamide. Other methods of synthesis involve the reaction of 4-methyl-benzylsulfonyl chloride with either 2-piperazin-4-ylpyridine or 2-piperazin-4-ylamine.